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Introduction
As electronic devices continue to shrink in size while increasing in power density, effective

thermal management has become a critical factor in ensuring their reliability and performance.

Traditional cooling methods are often reaching their limits, paving the way for innovative

solutions like phase change materials (PCMs). Tricosane, a paraffin hydrocarbon, presents

itself as a promising candidate for passive electronic cooling due to its suitable melting point

and high latent heat of fusion. When an electronic component's temperature rises to the

melting point of tricosane, the PCM absorbs a significant amount of thermal energy as it

transitions from a solid to a liquid state, thereby maintaining a relatively constant temperature.

This process of latent heat storage provides a buffer against temperature spikes, protecting

sensitive electronic components.[1][2][3]

This document provides detailed application notes and experimental protocols for the utilization

of tricosane and its nanocomposites in electronic cooling technologies.

Data Presentation
Thermophysical Properties of Tricosane
The following table summarizes the key thermophysical properties of n-Tricosane, which are

crucial for its application as a PCM in electronic cooling.
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Property Value Unit Source

CAS Number 638-67-5 - [4]

Molecular Formula C₂₃H₄₈ - [5]

Molecular Weight 324.6272 g/mol [5]

Melting Point 47 - 50 °C [6]

Boiling Point 380 °C [6]

Latent Heat of Fusion 244.3 kJ/kg

Thermal Conductivity

(Solid)
~0.2 W/m·K

Density (Solid) ~880 kg/m ³ [7]

Density (Liquid) ~770 kg/m ³ [7]

Performance of Tricosane-Based PCMs in Electronic
Cooling
The thermal performance of pure tricosane and tricosane enhanced with Aluminum Oxide

(Al₂O₃) nanoparticles has been evaluated in experimental setups simulating electronic device

cooling. The data below, derived from studies on heat pipe-based thermal energy storage,

demonstrates the impact of nanoparticle additives on the cooling efficiency.
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Heat Input (W) Cooling Material
Evaporator
Temperature (°C) -
Experimental

Evaporator
Temperature (°C) -
Numerical

13 Without PCM 84 79

13 Tricosane 72.1 69.9

13
Tricosane + 0.5%

Al₂O₃
69.7 67.3

13 Tricosane + 1% Al₂O₃ 65.6 63.2

13 Tricosane + 2% Al₂O₃ 66.3 64.2

18 Without PCM 97.2 96

18 Tricosane 83 81

18
Tricosane + 0.5%

Al₂O₃
76 74

18 Tricosane + 1% Al₂O₃ 73.6 70

18 Tricosane + 2% Al₂O₃ 75.4 72

23 Without PCM 107.2 106

23 Tricosane 90.2 89

23
Tricosane + 0.5%

Al₂O₃
82.2 81

23 Tricosane + 1% Al₂O₃ 80.7 76.1

23 Tricosane + 2% Al₂O₃ 81.6 77

Data sourced from experimental and numerical investigations on Al₂O₃–Tricosane based heat

pipe thermal energy storage.

Experimental Protocols
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Protocol 1: Preparation of Tricosane-Al₂O₃
Nanocomposite PCM
This protocol details the steps for preparing a tricosane-based phase change material

enhanced with Al₂O₃ nanoparticles to improve its thermal conductivity.

Materials:

n-Tricosane (C₂₃H₄₈), >99% purity

Aluminum oxide (Al₂O₃) nanoparticles (average particle size <50 nm)

Deionized water

Ethanol (for pre-wetting, if nanoparticles are hydrophobic)

Equipment:

Beaker

Magnetic stirrer with heating mantle

Ultrasonic bath or probe sonicator

Analytical balance

Spatula

Glass vials

Procedure:

Weighing: Accurately weigh the required amounts of n-tricosane and Al₂O₃ nanoparticles to

achieve the desired volume fractions (e.g., 0.5%, 1%, 2%).

Melting of Tricosane: Place the weighed tricosane in a beaker and heat it on a magnetic

stirrer with a heating mantle to a temperature approximately 10-15°C above its melting point

(around 60-65°C). Stir gently until all the tricosane has melted into a clear liquid.
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Nanoparticle Dispersion (Pre-wetting - Optional): If the Al₂O₃ nanoparticles are hydrophobic,

pre-wet them by making a thick paste with a small amount of ethanol before adding them to

the molten tricosane. This helps in achieving a more uniform dispersion.

Addition of Nanoparticles: Slowly add the weighed Al₂O₃ nanoparticles to the molten

tricosane while continuously stirring.

Ultrasonication: To ensure a stable and uniform dispersion of the nanoparticles and to break

down any agglomerates, subject the mixture to ultrasonication.[8][9]

Ultrasonic Bath: Place the beaker containing the mixture in an ultrasonic bath for 30-60

minutes.

Probe Sonicator: For a more effective dispersion, use a probe sonicator. Insert the probe

into the mixture and sonicate for 15-30 minutes. The sonication should be performed in

pulses (e.g., 10 seconds on, 5 seconds off) to prevent excessive heating of the sample.

Cooling and Solidification: After ultrasonication, allow the nanocomposite PCM to cool down

to room temperature while stirring gently. The final product will be a solid nanocomposite.

Protocol 2: Thermal Performance Testing of Tricosane-
Based PCM in a Simulated Electronic Cooling Setup
This protocol outlines a general procedure for evaluating the thermal performance of the

prepared tricosane-based PCM in a laboratory setting that mimics an electronic cooling

application.

Materials:

Prepared tricosane or tricosane-Al₂O₃ nanocomposite PCM

Heat sink (e.g., aluminum with a cavity for the PCM)

Cartridge heater or a power resistor to simulate a heat source

Thermocouples (K-type or T-type)
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Data acquisition system

DC power supply

Insulating material (e.g., fiberglass wool)

Equipment:

Test chamber or an enclosure to minimize external convective effects

Thermal interface material (TIM)

Procedure:

PCM Integration: Melt the prepared PCM and pour it into the cavity of the heat sink. Ensure

there are no air gaps. Allow it to solidify completely at a controlled ambient temperature.

Assembly of the Test Setup:

Attach the heater to the base of the heat sink using a thin layer of thermal interface

material to ensure good thermal contact.

Place thermocouples at key locations: on the surface of the heater, at the base of the heat

sink, and at various points within the PCM.

Insulate the entire setup, leaving the heat sink fins (if any) exposed to the ambient air for

natural or forced convection, depending on the test conditions.

Data Acquisition Setup: Connect all thermocouples to the data acquisition system to record

the temperature at regular intervals (e.g., every 1-5 seconds).

Experimental Run:

Allow the entire setup to reach thermal equilibrium at the ambient temperature.

Turn on the DC power supply to provide a constant heat load to the heater (e.g., 13W,

18W, 23W).
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Record the temperature at all thermocouple locations until the system reaches a steady

state or the PCM has completely melted.

Turn off the power supply and continue recording the temperature during the cooling

(solidification) phase.

Data Analysis: Plot the temperature profiles over time for the different locations. Analyze the

time taken for the heater temperature to reach a certain set point, the duration for which the

temperature is maintained during the phase change, and the overall heat dissipation

performance.

Mandatory Visualization
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Caption: Experimental workflow for PCM preparation and thermal testing.
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Caption: Heat transfer mechanism in a tricosane PCM-based cooling system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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